molecular formula C13H15N3O B7591784 N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide

N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide

Cat. No. B7591784
M. Wt: 229.28 g/mol
InChI Key: XSIVWYFIRDSOGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPAA and has been synthesized using different methods.

Scientific Research Applications

MPAA has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. MPAA has also been investigated for its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, MPAA has been studied for its potential use as a diagnostic tool for cancer.

Mechanism of Action

The mechanism of action of MPAA is not fully understood. However, studies have shown that it may act by inhibiting the activity of enzymes involved in inflammation and pain pathways. MPAA has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
MPAA has been shown to have both biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. MPAA has also been shown to induce apoptosis in cancer cells by inhibiting their growth and proliferation. Furthermore, MPAA has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPAA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. MPAA is also stable under normal laboratory conditions. However, one limitation of using MPAA in lab experiments is its potential toxicity. Therefore, proper safety precautions should be taken when handling this compound.

Future Directions

There are several future directions related to MPAA. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to study its potential use as a diagnostic tool for cancer. Furthermore, future studies could focus on optimizing the synthesis method of MPAA and investigating its potential applications in other fields of scientific research.
Conclusion:
In conclusion, MPAA is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. MPAA has the potential to contribute significantly to the advancement of scientific research in the future.

Synthesis Methods

The synthesis of MPAA has been achieved using different methods. One of the most commonly used methods involves the reaction of 4-methylpyrazole and 3-bromoacetophenone in the presence of a base such as potassium carbonate. The resulting product is then treated with an amine such as methylamine to obtain MPAA. Other methods involve the use of different starting materials and reagents.

properties

IUPAC Name

N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15N3O/c1-10-7-14-16(8-10)9-12-4-3-5-13(6-12)15-11(2)17/h3-8H,9H2,1-2H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSIVWYFIRDSOGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN(N=C1)CC2=CC(=CC=C2)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[3-[(4-methylpyrazol-1-yl)methyl]phenyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.